2,6-dichloro-1-methyl-1H-1,3-benzodiazole

• IUPAC Name: 2,6-dichloro-1-methylbenzimidazole
• InChI: InChI=1S/C8H6Cl2N2/c1-12-7-4-5(9)2-3-6(7)11-8(12)10/h2-4H,1H3
• InChI Key: UGDFPXYCSUHXBG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)Cl)N=C1Cl
• Molecular Formula: C8H6Cl2N2
• Molecular Weight: 201.05 g/mol
• CAS No.: 15965-65-8

Description

2,6-dichloro-1-methyl-1H-1,3-benzodiazole is a chemical compound with the CAS Number: 15965-65-8. It has a molecular weight of 201.05. It is a powder form substance.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzodiazole core, which is a fused benzene and diazole ring. It also has two chlorine atoms attached at the 2nd and 6th positions of the benzene ring and a methyl group attached to the nitrogen atom of the diazole ring.

Physical And Chemical Properties Analysis

This compound is a powder form substance. It has a melting point of 151-152 degrees Celsius.

Scientific Research Applications

Chemical Synthesis and Biological Activities

A significant area of research involving 2,6-dichloro-1-methyl-1H-1,3-benzodiazole and its derivatives focuses on chemical synthesis for various biological activities. These compounds have been utilized in synthesizing a broad spectrum of heterocyclic compounds demonstrating antimicrobial, antioxidant, and antilipase activities. For instance, novel 5,7-dichloro-1,3-benzoxazole derivatives have shown significant antimicrobial activities, and some have emerged as potent cytotoxic agents (Jayanna et al., 2013). Additionally, benzothiazole derivatives have been synthesized with promising antitumor properties, indicating the versatility of such compounds in drug discovery and development (Yoshida et al., 2005).

Environmental Studies and Exposure Assessment

This compound derivatives have also been studied for their presence in the environment, particularly concerning human exposure. Research includes the determination of benzotriazoles and benzothiazoles in human urine, providing insights into the exposure levels and potential health risks associated with these chemicals. Studies have shown the widespread occurrence of such compounds in the general population across several countries, highlighting the need for further investigation into their environmental fate and impact on human health (Asimakopoulos et al., 2013).

Safety and Hazards

The safety information for 2,6-dichloro-1-methyl-1H-1,3-benzodiazole includes several hazard statements: H302, H315, H319, H335. These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

• This compound belongs to the class of organic compounds known as benzimidazoles . Benzimidazoles are characterized by a benzene ring fused to an imidazole ring, which contains a nitrogen atom, four carbon atoms, and two double bonds .

Mode of Action

• The exact mode of action remains elusive due to limited available data. However, benzimidazoles are known to interfere with microtubule dynamics by binding to tubulin subunits, disrupting mitotic spindle formation, and inhibiting cell division .